Effects of elemental doping on the photoluminescence properties of graphene quantum dots†
RSC Advances Pub Date: 2016-09-19 DOI: 10.1039/C6RA19673J
Abstract
Heteroatom doping can endow graphene quantum dots (GQDs) with enhanced photoluminescence (PL) properties. With the aim of understanding the PL mechanism of GQDs and improving their PL properties, a simple strategy was used for the synthesis of GQDs and four kinds of element-doped GQDs (N/S/P/B). Compared to GQDs, nitrogen and sulfur-doping result in a blue-shifted PL emission, but phosphorus and boron doping lead to a red-shifted emission. Experimental results indicate that element doping can change structural defects, surface functional groups (especially carboxyl groups), and interactions among carbon atoms with their neighboring atoms of carbon, oxygen, and doped atoms. All the changes above can tailor the PL properties of GQDs for various applications, such as biomedical sensing and imaging.
Recommended Literature
- [1] A “turn-on” fluorescent probe used for the specific recognition of intracellular GSH and its application in bioimaging†
- [2] A BSA coated NOA81 PCR chip for gene amplification
- [3] A 3D porous hetero-metal compound with helical channels†
- [4] A broadband near-infrared nanoemitter powered by mechanical action
- [5] 3D reactive inkjet printing of aliphatic polyureas using in-air coalescence technique†
- [6] 7-((5-Nitrothiophen-2-yl)methoxy)-3H-phenoxazin-3-one as a spectroscopic off–on probe for highly sensitive and selective detection of nitroreductase†
- [7] 4,4′-Unsymmetrically substituted-2,2′-bipyridines: novel bidentate ligands on ruthenium(ii) [3 + 2 + 1] mixed ligand complexes for efficient sensitization of nanocrystalline TiO2 in dye solar cells†
- [8] 3D organic Na4C6O6/graphene architecture for fast sodium storage with ultralong cycle life†
- [9] A block copolymer containing PEG and histamine-like segments: well-defined functions for gene delivery†
- [10] A background-subtraction strategy leads to ratiometric sensing of oxygen without recalibration†
